Cas no 1306729-65-6 ((S)-Methyl 2-(((benzyloxy)carbonyl)amino)-2-((R)-tetrahydro-2H-pyran-3-yl)acetate)

• Product Name: (S)-Methyl 2-(((benzyloxy)carbonyl)amino)-2-((R)-tetrahydro-2H-pyran-3-yl)acetate
• CAS No: 1306729-65-6
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 4693362
• Update Time: 2025-05-26

(S)-Methyl 2-(((benzyloxy)carbonyl)amino)-2-((R)-tetrahydro-2H-pyran-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-(((benzyloxy)carbonyl)amino)-2-((S)-tetrahydro-2H-pyran-3-yl)acetate
• (S)-Methyl 2-(((benzyloxy)carbonyl)amino)-2-((R)-tetrahydro-2H-pyran-3-yl)acetate

• Inchi： 1S/C16H21NO5/c1-20-15(18)14(13-8-5-9-21-11-13)17-16(19)22-10-12-6-3-2-4-7-12/h2-4,6-7,13-14H,5,8-11H2,1H3,(H,17,19)
• InChI Key： SOGBYTGSONFFOI-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 368
• Topological Polar Surface Area: 73.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Methyl 2-(((benzyloxy)carbonyl)amino)-2-((R)-tetrahydro-2H-pyran-3-yl)acetate

Introduction to (S)-Methyl 2-(((benzyloxy)carbonyl)amino)-2-((R)-tetrahydro-2H-pyran-3-yl)acetate (CAS No. 1306729-65-6)

The compound (S)-Methyl 2-(((benzyloxy)carbonyl)amino)-2-((R)-tetrahydro-2H-pyran-3-yl)acetate, with the CAS number 1306729-65-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and biotechnology. This compound is notable for its complex structure, which includes a benzyloxy carbonyl amino group and a tertahydro pyran ring, making it a valuable intermediate in the synthesis of various bioactive compounds. Recent advancements in its synthesis and applications have further highlighted its potential in drug development and chemical research.

The structural complexity of this compound lies in its chiral centers, which are critical for its biological activity. The presence of the benzyloxy carbonyl amino group imparts unique reactivity, while the tertahydro pyran ring contributes to its stability and solubility properties. These features make it an ideal candidate for exploring stereochemical control in organic synthesis. Recent studies have demonstrated innovative methods for synthesizing this compound, including the use of asymmetric catalysis and enantioselective reactions, which have significantly improved its yield and purity.

In terms of applications, this compound has been extensively studied for its role as a precursor in the synthesis of peptide-based drugs. Its ability to serve as a protecting group in peptide synthesis has been validated in numerous research papers, where it has been shown to enhance the efficiency of peptide bond formation. Moreover, its use in the development of prodrugs has opened new avenues for targeted drug delivery systems. For instance, recent research has highlighted its potential in creating bioisosteres that can improve pharmacokinetic profiles without altering the therapeutic activity of the drug.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, esterifications, and oxidations. The optimization of these reaction conditions has been a focal point of recent studies, with researchers exploring green chemistry approaches to minimize environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such advancements underscore the commitment to sustainable practices in modern chemical research.

Beyond its synthetic applications, this compound has also been investigated for its biological activity. In vitro studies have revealed that it exhibits moderate inhibitory effects on certain enzymes, suggesting potential applications in anti-inflammatory and anti-cancer therapies. However, further research is required to fully understand its mechanism of action and toxicity profile before it can be considered for clinical trials.

In conclusion, (S)-Methyl 2-(((benzyloxy)carbonyl)amino)-2-((R)-tetrahydro-2H-pyran-3-yl)acetate (CAS No. 1306729-65-6) stands as a testament to the ingenuity and precision required in modern organic chemistry. Its versatile structure and promising applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly pivotal role in advancing therapeutic interventions and chemical technologies.